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Compound of Interest

3-Ethyl-3-fluoroazetidine
Compound Name:

hydrochloride
CAS No.: 2098116-40-4
Cat. No.: B1448801

Get Quote

Introduction: The "Fluorine Effect" in Four-
Membered Rings

In medicinal chemistry, the azetidine ring serves as a constrained, lower-molecular-weight
bioisostere of pyrrolidine, piperidine, or morpholine. However, the unsubstituted azetidine
amine is highly basic (

), which can lead to poor membrane permeability, high efflux liability, and non-specific protein
binding (hERG toxicity).

3-Fluoroazetidine hydrochloride (CAS 617718-46-4) offers a precise solution. By introducing a
single fluorine atom at the 3-position, the electron-withdrawing inductive effect (

) significantly lowers the basicity of the ring nitrogen without adding the steric bulk of a methyl
group. This modification is a textbook example of electronic tuning—adjusting the
physicochemical properties of a lead compound while preserving its steric profile.

Key Technical Specifications
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Property Specification

CAS Number 617718-46-4

Molecular Formula

Molecular Weight 111.55 g/mol

Appearance White to off-white crystalline solid

Melting Point 128 - 132 °C

Solubility Highly soluble in water, methanol, DMSO
Storage Hygroscopic; store under inert gas at -20°C

Physicochemical Profile: The pKa Shift

The primary driver for incorporating 3-fluoroazetidine is basicity modulation. The fluorine atom

exerts a strong through-bond inductive effect, pulling electron density away from the nitrogen

lone pair.

Comparative Basicity (Experimental & Calculated)

The following table illustrates the dramatic shift in

achieved by fluorination, which directly correlates to improved permeability (

) in biological systems.

Scaffold Structure (Conjugate Acid) (vs Parent)
Azetidine ~11.3 Reference
3-Fluoroazetidine 7.1-8.7 -2.61t0-4.2
3,3-Difluoroazetidine ~5.5 -5.8
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Insight: The drop to a

range of 7.1-8.7 places 3-fluoroazetidine closer to physiological pH (7.4). This
increases the fraction of neutral species (

) available to cross cell membranes via passive diffusion, often resolving "oral
bioavailability" issues in early discovery programs.

Visualization: The Basicity-Permeability Trade-off

The following diagram illustrates the decision logic for selecting 3-fluoroazetidine during Lead

Optimization.
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Figure 1: Decision tree for azetidine fluorination in lead optimization.

Synthesis & Manufacturing

The synthesis of 3-fluoroazetidine hydrochloride typically proceeds via deoxyfluorination of a
protected 3-hydroxyazetidine precursor. The choice of fluorinating agent and protecting group
is critical for safety and yield.
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Standard Laboratory Protocol (Deoxyfluorination)

Precursor: 1-Boc-3-hydroxyazetidine (CAS 141699-55-0)

e Fluorination:

o

Reagents: DAST (Diethylaminosulfur trifluoride) or XtalFluor-E.[1]
o Conditions: DCM, -78°C to RT.

o Mechanism: Nucleophilic substitution with inversion of configuration (if chiral). Since 3-
fluoroazetidine is achiral at C3, stereochemistry is not an issue unless other substituents
are present.

o Note: DAST can be explosive; Deoxo-Fluor or XtalFluor-E are safer alternatives for scale-
up.

» Deprotection:
o Reagents: 4M HCI in Dioxane or TFA/DCM.

o Product Isolation: The hydrochloride salt precipitates directly or is isolated via evaporation.

Synthetic Workflow Diagram
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Figure 2: Primary synthetic route via deoxyfluorination of N-Boc-3-hydroxyazetidine.

Medicinal Chemistry Applications (Case Studies)
Case Study 1: Menin-MLL Inhibitors (M-808)

In the development of M-808, a covalent inhibitor for leukemia, researchers needed to optimize
the solvent-exposed amine "head" group.

» Challenge: The initial azetidine analog had a calculated

of 8.65.[2]

o Solution: Substitution with 3-fluoroazetidine reduced the
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to 7.06.

e Result: The monofluoro analog maintained cellular potency while improving the
physicochemical balance. Interestingly, the difluoro analog (

5.47) resulted in a 4-5 fold loss of potency, highlighting that 3-fluoroazetidine often occupies
the "Goldilocks zone" of basicity.

Case Study 2: SOS1 Inhibitors

In a series of SOS1 inhibitors, a direct correlation was observed between the

of the amine motif and inhibitory potency.[3]

o Observation: 3-Fluoroazetidine analogs (borderline basic) retained activity comparable to the
parent azetidine.

o Contrast: 3,3-Difluoroazetidine (neutral/weakly basic) showed a >10-fold loss in activity.[3]

o Conclusion: When a positive charge interaction (salt bridge) is required for binding, the
monofluoro-azetidine is the limit of basicity reduction that the target can tolerate.

Handling & Safety (MSDS Summary)

While 3-fluoroazetidine hydrochloride is a stable salt, it requires standard laboratory
precautions.

» GHS Classification:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
e Handling Protocol:

o Use in a fume hood to avoid inhalation of dust.
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o Wear nitrile gloves and safety glasses.
o Incompatibility: Strong oxidizing agents.

o Hygroscopicity: The HCI salt will absorb moisture from the air, which can complicate
stoichiometry in precise coupling reactions. Weigh quickly or use a glovebox for critical
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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